Cas no 133005-42-2 (8H-Pentaleno[4,3a-b:1,2-c']difuran-2,8(1H)-dione, octahydro-5a,9-dihydroxy-3a,5b,8a-trimethyl-, (3aS,5aS,5bS,8aS,9R,9aS)-)

• Product Name: 8H-Pentaleno[4,3a-b:1,2-c']difuran-2,8(1H)-dione, octahydro-5a,9-dihydroxy-3a,5b,8a-trimethyl-, (3aS,5aS,5bS,8aS,9R,9aS)-
• CAS No: 133005-42-2
• MF: C₁₅H₂₀O₆
• MW: 296.31
• CID: 224756
• PubChem ID: 132427619
• Update Time: 2024-03-01

8H-Pentaleno[4,3a-b:1,2-c']difuran-2,8(1H)-dione, octahydro-5a,9-dihydroxy-3a,5b,8a-trimethyl-, (3aS,5aS,5bS,8aS,9R,9aS)- Chemical and Physical Properties

Names and Identifiers

• 8H-Furo[3',4':4,5]pentaleno[1,6a-b]furan-2,8(1H)-dione,octahydro-5a,9-dihydroxy-3a,5b,8a-trimethyl-, (3aS,5aS,5bS,8aS,9R,9aS)-
• 8H-Furo[3',4':4,5]pentaleno[1,6a-b]furan-2,8(1H)-dione,octahydro-5a,9-dihydroxy-3a,5b,8a-trimethyl-, (3aS,5aS,5bS,8aS,9R,9aS)
• (-)-Anislactone B
• 8H-Pentaleno[4,3a-b:1,2-c']difuran-2,8(1H)-dione,octahydro-5a,9-dihydroxy-3a,5b,8a-trimethyl-, (3aS,5aS,5bS,8aS,9R,9aS)- (9CI)
• 8H-Pentaleno[4,3a-b:1,2-c']difuran-2,8(1H)-dione,octahydro-5a,9-dihydroxy-3a,5b,8a-trimethyl-, [3aS-(3aa,5ab,5bb,8ab,9a,9aR*)]-
• Anislactone B
• 8H-Pentaleno(4,3a-b:1,2-c')difuran-2,8(1H)-dione, octahydro-5a,9-dihydroxy-3a,5b,8a-trimethyl-, (3aS,5aS,5bS,8aS,9R,9aS)-
• CID 132427619
• 8H-Pentaleno[4,3a-b:1,2-c']difuran-2,8(1H)-dione, octahydro-5a,9-dihydroxy-3a,5b,8a-trimethyl-, (3aS,5aS,5bS,8aS,9R,9aS)-
• 133005-42-2
• henrylactone G

• Inchi： 1S/C15H20O6/c1-11-7-20-10(18)13(11,3)9(17)14-6-8(16)21-12(14,2)4-5-15(11,14)19/h9,17,19H,4-7H2,1-3H3/t9?,11-,12+,13+,14-,15+/m1/s1
• InChI Key： QMZMARJPDZSGFF-VDJJUMEISA-N
• SMILES： O1C(C[C@@]23[C@]1(C)CC[C@@]2([C@]1(C)COC([C@]1(C)C3O)=O)O)=O

Computed Properties

• Exact Mass: 296.12598835g/mol
• Monoisotopic Mass: 296.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: -0.3

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Melting Point: 278-281 °C
• Boiling Point: 525.3±50.0 °C(Predicted)
• pka: 13.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones